rubidium-82(1+) chloride
Overview
Description
Rubidium chloride Rb 82 is a radiopharmaceutical diagnostic agent used primarily in Positron Emission Tomography (PET) imaging of the myocardium. This compound is particularly valuable for evaluating regional myocardial perfusion in adult patients with suspected or existing coronary artery disease . Rubidium chloride Rb 82 is a radioactive isotope of rubidium, and it is marketed under trade names such as RUBY-FILL and CardioGen-82 .
Preparation Methods
Rubidium chloride Rb 82 is produced by the decay of its parent isotope, strontium-82. The production process involves a generator system where strontium-82 is adsorbed on stannic oxide in a lead-shielded column. When eluted with saline, a sterile, non-pyrogenic solution of rubidium chloride Rb 82 is obtained . The generator system allows for the on-demand production of rubidium chloride Rb 82, making it convenient for clinical use .
Chemical Reactions Analysis
Rubidium chloride Rb 82 undergoes several types of chemical reactions, including:
Oxidation and Reduction: Rubidium can be oxidized to form rubidium oxide.
Substitution Reactions: Rubidium chloride can participate in substitution reactions where the chloride ion is replaced by other anions.
Common Reagents and Conditions: Typical reagents include chlorine gas for oxidation and various acids for substitution reactions.
Scientific Research Applications
Cardiac Imaging and Myocardial Perfusion Assessment
The primary application of rubidium-82 chloride is in PET imaging to evaluate myocardial perfusion. This technique is crucial for diagnosing CAD and assessing blood flow through coronary arteries. The use of rubidium-82 allows for high-resolution images that provide quantitative analysis essential for accurate diagnosis and treatment planning .
Key Features:
- Rapid Imaging: The short half-life of rubidium-82 facilitates quick imaging sessions, enhancing patient comfort and reducing examination times.
- High Sensitivity: PET imaging with rubidium-82 has shown high sensitivity in detecting myocardial ischemia and viability .
Research Studies on Myocardial Perfusion
Numerous studies have demonstrated the effectiveness of rubidium-82 in various clinical settings. For instance, research by Selwyn et al. (1982) highlighted the relationship between myocardial perfusion and rubidium uptake during acute ischemia, showing significant decreases in regional uptake post-exercise in patients with CAD . Additionally, recent studies have explored the use of rubidium-82 in differentiating between recurrent disease and radiation necrosis in cancer patients, indicating its potential beyond cardiac applications .
Case Study 1: Evaluation of Coronary Artery Disease
In a clinical trial involving patients with suspected CAD, rubidium-82 PET imaging was utilized to assess myocardial perfusion under both rest and stress conditions. The results indicated that patients with significant coronary artery stenosis exhibited reduced perfusion compared to healthy controls. This study reinforced the utility of rubidium-82 as a non-invasive diagnostic tool for CAD .
Case Study 2: Application in Oncology
A case study investigated the uptake of rubidium-82 chloride in patients with intracranial breast cancer metastases. The findings suggested that increased uptake corresponded with active disease, demonstrating the potential for rubidium-82 to assist in oncological diagnostics .
Summary Table of Rubidium-82 Chloride Properties
| Property | Description |
|---|---|
| Radioisotope | Rubidium-82 (Rb-82) |
| Half-life | 75 seconds |
| Radiation Type | Positron emission (β+) |
| Decay Mode | Beta+ decay to stable Krypton-82 (Kr-82) |
| Energy | Approximately 3.15 MeV |
| Production | Generated from Strontium-82 (Sr-82) |
| Chemical Form | Rubidium Chloride (RbCl) |
| Mechanism of Action | Mimics potassium due to similar ionic radius |
| Administration | Intravenous injection |
| Usage | PET for myocardial perfusion imaging |
| Distribution | Primarily cardiac uptake |
| Elimination | Renal excretion |
Mechanism of Action
Rubidium chloride Rb 82 mimics the behavior of potassium ions due to its similar ionic radius. Once injected, it is rapidly extracted by the myocardium proportional to blood flow. Rubidium ions participate in the sodium-potassium ion exchange pumps present in cell membranes. This allows for the visualization of myocardial perfusion, as areas with reduced blood flow will show decreased uptake of rubidium chloride Rb 82 .
Comparison with Similar Compounds
Rubidium chloride Rb 82 is unique due to its short half-life of approximately 75 seconds, which allows for rapid imaging and minimal radiation exposure . Similar compounds include:
Potassium chloride: Shares similar ionic behavior but is not radioactive.
Cesium chloride: Another alkali metal chloride with similar chemical properties but different applications.
Strontium chloride: Used in different radiopharmaceutical applications but has a longer half-life compared to rubidium chloride Rb 82.
Rubidium chloride Rb 82 stands out for its specific use in myocardial perfusion imaging and its rapid uptake by myocardial cells, making it a valuable tool in the diagnosis and management of coronary artery disease.
Biological Activity
Rubidium-82 chloride (Rb-82) is a radioactive isotope widely utilized in the medical field, particularly in myocardial perfusion imaging through Positron Emission Tomography (PET). Its biological activity is closely associated with its analogical behavior to potassium ions, which plays a critical role in cellular functions, especially in the myocardium.
Overview of Rubidium-82
- Chemical Formula : ClRb
- Half-life : 1.2575 minutes
- Decay Products : Primarily decays into krypton-82 (Kr-82).
- Production : Generated from strontium-82 (Sr-82) using a generator system that allows for sterile and non-pyrogenic solutions suitable for intravenous administration.
Rubidium-82 behaves similarly to potassium ions in biological systems. It is actively involved in the sodium-potassium exchange pump, facilitating essential ionic gradients across cell membranes. The uptake of Rb-82 by myocardial cells is proportional to blood flow, making it an effective tracer for assessing myocardial perfusion:
- Uptake Dynamics :
Biological Distribution
Upon intravenous injection, Rb-82 is rapidly distributed throughout the body. Its high vascularity leads to significant uptake in various organs:
| Organ | Uptake Characteristics |
|---|---|
| Myocardium | High uptake proportional to perfusion |
| Kidneys | Significant uptake due to renal blood flow |
| Liver | Moderate uptake |
| Lungs | Notable uptake |
| Spleen | Moderate uptake |
Clinical Applications
Rubidium-82 chloride is primarily indicated for:
- Myocardial Perfusion Imaging : Used to evaluate regional blood flow in patients with suspected or known coronary artery disease.
The typical administration protocol involves two doses for rest and stress imaging sessions, allowing clinicians to assess myocardial viability and perfusion under different physiological conditions .
Case Studies and Research Findings
- Selwyn et al. (1982) : This foundational study demonstrated the relationship between myocardial perfusion and Rb-82 uptake during acute ischemia in canine models and human subjects. The results indicated that Rb-82 provided reliable imaging of myocardial blood flow changes during stress conditions .
- FDA Approval : In 1989, the FDA approved the use of the Sr-82/Rb-82 generator system for clinical applications, establishing Rb-82 as a standard in nuclear cardiology .
- Comparative Studies : Research has shown that Rb-82 imaging accuracy is comparable to technetium-based SPECT imaging, making it a preferred choice in certain clinical scenarios due to its rapid kinetics and superior imaging properties .
Pharmacodynamics and Safety Profile
The pharmacodynamics of Rb-82 reveal that it requires energy for cellular uptake via Na+/K+-ATPase mechanisms. Despite its rapid clearance from necrotic tissues, it poses minimal risks when administered correctly:
- Adverse Effects : Generally well-tolerated; however, temporary side effects may include localized discomfort at the injection site.
Properties
CAS No. |
132486-03-4 |
|---|---|
Molecular Formula |
ClRb |
Molecular Weight |
117.37 g/mol |
IUPAC Name |
rubidium-82(1+);chloride |
InChI |
InChI=1S/ClH.Rb/h1H;/q;+1/p-1/i;1-3 |
InChI Key |
FGDZQCVHDSGLHJ-RYDPDVNUSA-M |
SMILES |
[Cl-].[Rb+] |
Isomeric SMILES |
[Cl-].[82Rb+] |
Canonical SMILES |
[Cl-].[Rb+] |
Origin of Product |
United States |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
